Cas no 103554-08-1 (Phosphonium, [1,3-phenylenebis(methylene)]bis[trioctyl-, dibromide)

Phosphonium, [1,3-phenylenebis(methylene)]bis[trioctyl-, dibromide structure
103554-08-1 structure
Product Name:Phosphonium, [1,3-phenylenebis(methylene)]bis[trioctyl-, dibromide
CAS No:103554-08-1
MF:C56H110Br2P2
MW:1005.22813844681
CID:1137564
PubChem ID:71333017
Update Time:2025-04-20

Phosphonium, [1,3-phenylenebis(methylene)]bis[trioctyl-, dibromide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, [1,3-phenylenebis(methylene)]bis[trioctyl-, dibromide
    • trioctyl-[[3-(trioctylphosphaniumylmethyl)phenyl]methyl]phosphanium,dibromide
    • 103554-08-1
    • [1,3-Phenylenebis(methylene)]bis(trioctylphosphanium) dibromide
    • DTXSID80761349
    • Inchi: 1S/C56H110P2.2BrH/c1-7-13-19-25-31-37-46-57(47-38-32-26-20-14-8-2,48-39-33-27-21-15-9-3)53-55-44-43-45-56(52-55)54-58(49-40-34-28-22-16-10-4,50-41-35-29-23-17-11-5)51-42-36-30-24-18-12-6;;/h43-45,52H,7-42,46-51,53-54H2,1-6H3;2*1H/q+2;;/p-2
    • InChI Key: YHTRENKTUCSVGL-UHFFFAOYSA-L
    • SMILES: [Br-].[Br-].[P+](CC1C=CC=C(C=1)C[P+](CCCCCCCC)(CCCCCCCC)CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 891.7842
  • Monoisotopic Mass: 1002.64495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 46
  • Complexity: 661
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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